Cas no 1019629-72-1 (N-[(2,6-difluorophenyl)methyl]cyclopentanamine)

• Product Name: N-[(2,6-difluorophenyl)methyl]cyclopentanamine
• CAS No: 1019629-72-1
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 4567917
• Update Time: 2023-04-06

N-[(2,6-difluorophenyl)methyl]cyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-[(2,6-difluorophenyl)methyl]cyclopentanamine
• Benzenemethanamine, N-cyclopentyl-2,6-difluoro-

• Inchi： 1S/C12H15F2N/c13-11-6-3-7-12(14)10(11)8-15-9-4-1-2-5-9/h3,6-7,9,15H,1-2,4-5,8H2
• InChI Key： CMZLQSQTPIUGND-UHFFFAOYSA-N
• SMILES： C1(CNC2CCCC2)=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 211.117256g/mol
• Monoisotopic Mass: 211.117256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 211.25g/mol
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 267.5±25.0 °C at 760 mmHg
• Flash Point: 115.6±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-[(2,6-difluorophenyl)methyl]cyclopentanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines